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Compound of Interest

Compound Name: 4-Nitronicotinic acid

Cat. No.: B033778 Get Quote

For researchers, scientists, and professionals in drug development, the safe handling and

disposal of chemical reagents is paramount. This guide outlines the essential procedures for

the proper disposal of 4-Nitronicotinic acid, ensuring laboratory safety and environmental

compliance. Due to the absence of a specific Safety Data Sheet (SDS) for 4-Nitronicotinic
acid, this guidance is based on the protocols for the closely related compound, 4-
Nitronicotinic acid N-oxide, and general principles for managing hazardous organic acid and

nitro-compound waste.

As with many aromatic nitro compounds, 4-Nitronicotinic acid should be treated as hazardous

waste.[1] Improper disposal can lead to environmental contamination and potential health risks.

[2] Therefore, it is mandatory to manage this compound and any contaminated materials

through a licensed hazardous waste disposal service.[1]

Key Safety and Hazard Data
The following table summarizes key data for the related compound, 4-Nitronicotinic acid N-

oxide, which should be considered as indicative for 4-Nitronicotinic acid in the absence of

specific data.
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Property Value Source

Chemical Name 4-Nitronicotinic acid N-oxide [3]

CAS Number 1078-05-3 [3]

Molecular Formula C₆H₄N₂O₅ [3]

Molecular Weight 184.11 g/mol [3]

Physical State Solid

Appearance Dark Yellow [4]

Melting Point 170-172°C [3]

Incompatible Materials
Strong oxidizing agents, Acid

chlorides
[4]

Hazard Class (DOT) 6.1 (Toxic solid) [4]

Packing Group (DOT) III [4]

Step-by-Step Disposal Protocol
The primary method for disposing of 4-Nitronicotinic acid is to treat it as hazardous waste.

This involves proper collection, labeling, storage, and transfer to a certified waste disposal

facility. Under no circumstances should this chemical be disposed of down the drain or in

regular trash.[4][5]

Personal Protective Equipment (PPE)
Before handling 4-Nitronicotinic acid for disposal, all personnel must wear appropriate PPE to

minimize exposure risk.

Gloves: Chemical-resistant gloves (e.g., nitrile).[1]

Eye Protection: Safety goggles or a face shield.[1]

Body Protection: A laboratory coat.[1]
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Waste Segregation and Collection
Proper segregation is crucial to prevent dangerous chemical reactions. Do not mix 4-
Nitronicotinic acid waste with incompatible materials.[5][6]

Solid Waste:

Collect surplus, expired, or contaminated solid 4-Nitronicotinic acid in a designated,

robust, and chemically resistant hazardous waste container with a secure lid.[1]

Avoid generating dust during transfer.[4]

Liquid Waste (Solutions):

If the compound is dissolved in a solvent, collect it in a designated container for hazardous

liquid waste.[1]

Ensure the solvent is compatible with the container and any other waste already present.

[6]

Contaminated Materials:

Any items such as gloves, weighing paper, or pipette tips that are contaminated with 4-
Nitronicotinic acid must be disposed of as solid hazardous waste.

Empty Containers:

Empty containers must be treated as hazardous waste unless triple-rinsed with a suitable

solvent.[1]

The rinsate from the cleaning process must be collected and disposed of as liquid

hazardous waste.[1][5]

Labeling and Storage
Accurate labeling and safe storage are critical for regulatory compliance and safety.

Labeling:
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Clearly label the hazardous waste container with the words "Hazardous Waste."[7]

Include the full chemical name: "4-Nitronicotinic acid."[7]

List all associated hazards (e.g., "Toxic," "Irritant").[1]

Note the date when waste was first added to the container (accumulation start date).[1]

Storage:

Store the sealed hazardous waste container in a designated, well-ventilated, and secure

area.[1]

Keep it segregated from incompatible materials such as strong oxidizing agents and

bases.[4][6]

The storage area should have secondary containment to manage potential leaks.[5]

Final Disposal
Professional Disposal:

Contact your institution's Environmental Health and Safety (EHS) department or a licensed

hazardous waste disposal company to arrange for pickup.[1]

Provide the disposal company with the Safety Data Sheet (SDS) for a related compound

(e.g., 4-Nitronicotinic acid N-oxide) and any other relevant hazard information.[1]

Disposal Workflow
The following diagram illustrates the logical steps for the proper disposal of 4-Nitronicotinic
acid.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://engineering.purdue.edu/MSE/research/safety/HMMguide.pdf
https://www.benchchem.com/product/b033778?utm_src=pdf-body
https://engineering.purdue.edu/MSE/research/safety/HMMguide.pdf
https://www.benchchem.com/pdf/Navigating_the_Safe_Disposal_of_3_Nitrobenzaldoxime_A_Procedural_Guide.pdf
https://www.benchchem.com/pdf/Navigating_the_Safe_Disposal_of_3_Nitrobenzaldoxime_A_Procedural_Guide.pdf
https://www.benchchem.com/pdf/Navigating_the_Safe_Disposal_of_3_Nitrobenzaldoxime_A_Procedural_Guide.pdf
https://www.fishersci.com/store/msds?partNumber=AC128920050&productDescription=4-NITROPYRIDINE-N-OXIDE+5GR&vendorId=VN00032119&countryCode=US&language=en
https://www.nipissingu.ca/sites/default/files/2019-06/NU%20Hazardous%20Materials%20Disposal%20Guide.pdf
https://policies.dartmouth.edu/policy/hazardous-waste-disposal-guide-research-areas
https://www.benchchem.com/pdf/Navigating_the_Safe_Disposal_of_3_Nitrobenzaldoxime_A_Procedural_Guide.pdf
https://www.benchchem.com/product/b033778?utm_src=pdf-body
https://www.benchchem.com/pdf/Navigating_the_Safe_Disposal_of_3_Nitrobenzaldoxime_A_Procedural_Guide.pdf
https://www.benchchem.com/product/b033778?utm_src=pdf-body
https://www.benchchem.com/product/b033778?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b033778?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Start: Disposal Required for
4-Nitronicotinic Acid

Step 1: Wear Appropriate PPE
(Gloves, Goggles, Lab Coat)

Step 2: Assess Waste Form

Solid Waste:
Collect in labeled solid

hazardous waste container.

Solid

Liquid Waste (Solution):
Collect in labeled liquid

hazardous waste container.

Liquid

Contaminated Items:
Dispose of as solid
hazardous waste.

Contaminated
Labware

Step 3: Label Container
- 'Hazardous Waste'

- Chemical Name & Hazards
- Accumulation Date

Step 4: Store Securely
- Designated, ventilated area

- Segregated from incompatibles
- Secondary containment

Step 5: Arrange Pickup
Contact EHS or licensed
waste disposal company.

End: Waste Transferred
for Proper Disposal

Click to download full resolution via product page

Caption: Workflow for the safe disposal of 4-Nitronicotinic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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